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Compound of Interest

Compound Name: 1,4-Diiodobutane

Cat. No.: B107930

An In-depth Technical Guide to the Safety and Handling of 1,4-Diiodobutane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-diiodobutane
(CAS No. 628-21-7), a versatile yet hazardous chemical intermediate used in various research
and development applications, including organic synthesis and materials science.[1][2][3]
Adherence to strict safety protocols is essential when working with this compound to mitigate
potential risks.

Chemical and Physical Properties

1,4-Diiodobutane, also known as tetramethylene diiodide, is a halogenated organic compound
with a four-carbon alkyl chain terminated by iodine atoms.[1][4] It typically appears as a

colorless to pale yellow liquid that may darken upon exposure to light or air.[4][5] It is sparingly
soluble in water but miscible with common organic solvents like ethanol, ether, and chloroform.

[1]14]

Table 1: Physical and Chemical Properties of 1,4-Diiodobutane
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Property

Value

Molecular Formula

CaHsl2

Molecular Weight 309.92 g/mol [6][7]

CAS Number 628-21-7[1][2][3][6][7]

Appearance Colorless to pale yellow liquid[4][5]

Odor Faint, mildly pungent[4]

Melting Point 6 °C (42.8 °F)[8]

Boiling Point 147-152 °C (296.6-305.6 °F) at 26 mmHg[8]

Density 2.35 g/mL at 25 °CJ8]

Flash Point > 110 °C (> 230 °F)[8]

Solubility Insoluble in water.[8] Miscible with ethanol,
ether, and chloroform.[1][4]

Stability Stable under normal temperatures and

pressures.[8][9] Light and air sensitive.[5]

Hazard Identification and Classification

1,4-Diiodobutane is classified as a hazardous substance. It is crucial to understand its
potential health effects to ensure safe handling.

Table 2: GHS Hazard Classification for 1,4-Diiodobutane

Hazard Class Category Hazard Statement

H315: Causes skin irritation[7]

Skin Irritation 2
[10]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[7][10]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[7][10]
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Summary of Health Hazards:

Inhalation: May cause respiratory tract irritation.[9][10]

Skin Contact: Causes skin irritation.[7][9][10]

Eye Contact: Causes serious eye irritation.[7][9][10]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[9]
Toxicological Data:

Quantitative toxicological data, such as LD50 values for oral, dermal, and inhalation routes, are
not available for 1,4-diiodobutane.[11] The absence of this data necessitates a cautious
approach, treating the substance as potentially toxic.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of the experimental procedure should be conducted to
determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment for Handling 1,4-Diiodobutane

Protection Type Specification

) Chemical safety goggles or a face shield in
Eye/Face Protection N
addition to goggles.[12]

) ] Chemical-resistant gloves (e.qg., nitrile or
Skin Protection _
neoprene), and a flame-resistant lab coat.[13]

Work in a certified chemical fume hood.[13] If a
Respiratory Protection fume hood is not available, a respirator with

appropriate filters may be required.
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Engineering Controls

o Always handle 1,4-diiodobutane in a well-ventilated area, preferably within a certified
chemical fume hood, to prevent the accumulation of vapors.[13]

o Ensure safety showers and eyewash stations are readily accessible.

Storage

» Store in a cool, dry, and well-ventilated area away from direct sunlight.[5][13]

o Keep containers tightly closed to prevent exposure to air and moisture.[5][13] The substance
is light and air-sensitive.[5]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

[9]

» Store large containers below eye level.[12]

Emergency Procedures

Immediate and appropriate response in case of an emergency is crucial.

First-Aid Measures

Table 4: First-Aid Procedures for 1,4-Diiodobutane Exposure
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[9]

Skin Contact

Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation persists.[9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. If the person is
conscious, give 2-4 cupfuls of milk or water.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[9]

Spill and Leak Procedures

o Evacuate the area and ensure adequate ventilation.

Fire-Fighting Measures

Wear appropriate PPE as outlined in Section 3.1.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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e Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and hydrogen iodide.

[°]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Experimental Protocols

1,4-Diiodobutane is a versatile reagent in organic synthesis. Below is a detailed protocol for its
preparation from tetrahydrofuran (THF), adapted from established literature.

Synthesis of 1,4-Diiodobutane from Tetrahydrofuran

This procedure should only be performed by trained personnel in a well-equipped laboratory
with appropriate safety measures in place.

Materials:

Tetrahydrofuran (THF), redistilled (20.5 mL, 18.2 g)

e Phosphorus pentoxide (32.5 g)

e 85% Orthophosphoric acid (67.5 mL, 115.5 g)

o Potassium iodide (166 g)

o Deionized water

o Ether

e 10% Sodium thiosulfate solution

e Saturated sodium chloride solution

Anhydrous magnesium sulfate

Equipment:

e 500 mL three-necked flask
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e Thermometer

e Airtight stirrer

e Reflux condenser

e Heating mantle

e Separatory funnel
 Distillation apparatus
Procedure:

e In a 500 mL three-necked flask equipped with a thermometer, airtight stirrer, and reflux
condenser, combine 32.5 g of phosphorus pentoxide and 67.5 mL of 85% orthophosphoric
acid. Stir the mixture until it cools to room temperature.

» To the cooled mixture, add 20.5 mL of redistilled THF.

e Add 166 g of potassium iodide to the mixture.

» Heat the mixture to reflux with stirring for 3-4 hours.

 After the reflux period, cool the reaction mixture to room temperature.

o Transfer the cooled mixture to a separatory funnel containing 75 mL of water and 125 mL of
ether.

o Separate the ethereal layer.

o Decolorize the ethereal layer by washing with 25 mL of 10% sodium thiosulfate solution.
e Wash the organic layer with 100 mL of cold, saturated sodium chloride solution.

e Dry the ethereal layer over anhydrous magnesium sulfate.

» Remove the ether by evaporation.
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» Purify the crude 1,4-diiodobutane by distillation under reduced pressure. Collect the fraction
boiling at 110 °C / 6 mmHg. The expected yield is approximately 70 grams.

Disposal Considerations
All waste containing 1,4-diiodobutane must be treated as hazardous waste.
o Collect waste in clearly labeled, sealed containers.

» Dispose of the waste through a licensed professional waste disposal service in accordance
with local, state, and federal regulations.

e Do not dispose of 1,4-diiodobutane down the drain.

Visualized Workflows
Standard Laboratory Handling Workflow
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Caption: Workflow for safe handling of 1,4-diiodobutane.

Emergency Response Decision Tree
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Caption: Decision tree for emergency response procedures.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b107930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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